Cas no 1852399-61-1 (6-(4,5-diiodo-1H-imidazol-1-yl)-5-methylpyridine-3-carbaldehyde)

• Product Name: 6-(4,5-diiodo-1H-imidazol-1-yl)-5-methylpyridine-3-carbaldehyde
• CAS No: 1852399-61-1
• MF: C₁₀H₇I₂N₃O
• MW: 438.991026163101
• CID: 6147830
• PubChem ID: 165523270
• Update Time: 2025-06-22

6-(4,5-diiodo-1H-imidazol-1-yl)-5-methylpyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-(4,5-diiodo-1H-imidazol-1-yl)-5-methylpyridine-3-carbaldehyde
• EN300-1292104
• 1852399-61-1

• Inchi： 1S/C10H7I2N3O/c1-6-2-7(4-16)3-13-10(6)15-5-14-8(11)9(15)12/h2-5H,1H3
• InChI Key： MIYFKRDUUGKPKO-UHFFFAOYSA-N
• SMILES： IC1=C(N=CN1C1C(C)=CC(C=O)=CN=1)I

Computed Properties

• Exact Mass: 438.86786g/mol
• Monoisotopic Mass: 438.86786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 47.8Ų

Additional information on 6-(4,5-diiodo-1H-imidazol-1-yl)-5-methylpyridine-3-carbaldehyde

Introduction to 6-(4,5-diiodo-1H-imidazol-1-yl)-5-methylpyridine-3-carbaldehyde (CAS No. 1852399-61-1)

6-(4,5-diiodo-1H-imidazol-1-yl)-5-methylpyridine-3-carbaldehyde, with the chemical identifier CAS No. 1852399-61-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic aldehydes, characterized by its complex molecular structure that integrates both pyridine and imidazole moieties. The presence of multiple iodine atoms at the 4 and 5 positions of the imidazole ring introduces unique reactivity, making it a valuable scaffold for further chemical modifications and biological evaluations.

The pyridine component of this molecule provides a stable aromatic backbone that is commonly found in numerous bioactive agents. Pyridine derivatives are well-documented for their role in modulating various biological pathways, including enzyme inhibition and receptor binding. In contrast, the imidazole moiety is another pharmacophore that has been extensively studied for its antimicrobial, antifungal, and anti-inflammatory properties. The combination of these two heterocyclic systems in 6-(4,5-diiodo-1H-imidazol-1-yl)-5-methylpyridine-3-carbaldehyde suggests potential applications in the development of novel therapeutic agents.

The aldehyde functional group at the 3-position of the pyridine ring further enhances the synthetic utility of this compound. Aldehydes are versatile intermediates that can undergo a wide range of reactions, such as condensation with amines to form Schiff bases, reduction to primary alcohols, or participation in cyclization reactions. These reactivities make 6-(4,5-diiodo-1H-imidazol-1-yl)-5-methylpyridine-3-carbaldehyde a promising building block for constructing more complex molecules.

Recent advancements in medicinal chemistry have highlighted the importance of halogenated heterocycles in drug discovery. The iodine atoms in this compound not only serve as handles for further functionalization but also contribute to its electronic properties, which can influence binding affinity and metabolic stability. Studies have shown that halogenated imidazoles exhibit enhanced bioavailability and improved pharmacokinetic profiles when incorporated into drug candidates. This has spurred interest in exploring derivatives like 6-(4,5-diiodo-1H-imidazol-1-yl)-5-methylpyridine-3-carbaldehyde as potential lead compounds for therapeutic intervention.

In particular, the 4,5-diiodo substitution pattern on the imidazole ring imparts significant reactivity towards transition metal-catalyzed cross-coupling reactions. These reactions are cornerstone techniques in modern organic synthesis and have been instrumental in generating novel molecular architectures with tailored biological activities. For instance, palladium-catalyzed Suzuki-Miyaura and Stille couplings can be employed to introduce aryl or vinyl groups at the iodinated positions, thereby expanding the structural diversity of derivatives derived from 6-(4,5-diiodo-1H-imidazol-1-yl)-5-methylpyridine-3-carbaldehyde.

The methylpyridine moiety contributes to the overall lipophilicity of the molecule, which is a critical factor in determining membrane permeability and oral bioavailability. By adjusting the substitution patterns around the pyridine ring, researchers can fine-tune these physicochemical properties to optimize drug-like characteristics. This flexibility makes 6-(4,5-diiodo-1H-imidazol-1-yl)-5-methylpyridine-3-carbaldehyde a versatile scaffold for designing molecules with improved pharmacokinetic profiles.

Current research efforts are focused on leveraging this compound's structural features to develop new therapeutic agents targeting various diseases. For example, studies have explored its potential as an inhibitor of kinases and other enzymes involved in cancer progression. The iodinated imidazole ring provides a scaffold for designing molecules that can selectively interact with these targets without off-target effects. Additionally, preliminary studies suggest that derivatives of this compound may exhibit antimicrobial activity against resistant strains of bacteria.

The aldehyde group at the 3-position offers another avenue for drug development. By reacting this group with nucleophiles such as amines or hydrazines, researchers can generate Schiff bases or hydrazones, respectively. These derivatives have been shown to possess diverse biological activities, including anti-inflammatory and anticancer effects. The ability to modify this aldehyde group allows for rapid exploration of structure-activity relationships (SAR), enabling scientists to identify optimized analogs with enhanced potency and selectivity.

The synthetic accessibility of 6-(4,5-diiodo-1H-imidazol-1-yl)-5-methylpyridine-3-carbaldehyde also contributes to its appeal as a research tool. With well-established synthetic routes available for both the pyridine and imidazole components, researchers can efficiently incorporate this compound into their libraries without significant synthetic challenges. This accessibility facilitates high-throughput screening (HTS) campaigns aimed at identifying hits with promising biological activity.

In conclusion,6-(4,5-diiodo-1H-imidazol-1-yll)-5-methylpyridine--carbaldehyde (CAS No. 1852399--61--l) represents a structurally intriguing compound with substantial potential in pharmaceutical research and development。 Its unique combination of heterocyclic moieties、halogenated substituents、and functionalizable aldehyde group positions it as a valuable scaffold for designing novel therapeutic agents。 Ongoing studies continue to explore its applications in oncology、microbiology、and other therapeutic areas，highlighting its significance as a building block in modern drug discovery efforts。